![molecular formula C11H12O4 B2568326 6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine CAS No. 2411314-27-5](/img/structure/B2568326.png)
6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine” is a type of organic compound that contains an oxirane (epoxide) group. This group is characterized by an oxygen atom connected to two carbon atoms forming a three-membered ring . The compound also contains a benzodioxine group, which is a type of aromatic ether .
Molecular Structure Analysis
The molecular structure of oxirane-containing compounds can be elucidated using various spectroscopic techniques. For example, X-ray crystallography has been used to determine the crystal structure of related compounds. The synthesized compound was subjected to comprehensive characterization using FTIR (functional group), ESI-MS (molecular weight), and NMR (chemical environment) spectroscopy .Chemical Reactions Analysis
The oxirane ring in “6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine” is highly reactive due to ring strain, making it susceptible to ring-opening reactions. These reactions can be initiated by nucleophiles, leading to the formation of various products depending on the reaction conditions and the nucleophiles involved. Another study showed that the formation of the oxetane ring from an epoxide required 13-17 kcal/mol activation energy .Future Directions
The future directions for the study and application of “6-(Oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine” and related compounds could involve further exploration of their synthesis methods, reactivity, and potential applications. For instance, the use of such compounds in the development of robust metal-free leather has been explored . Additionally, the potential of these compounds to enhance kinetics and improve physical properties in polymer films could be further investigated .
properties
IUPAC Name |
6-(oxiran-2-ylmethoxy)-2,3-dihydro-1,4-benzodioxine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-2-10-11(13-4-3-12-10)5-8(1)14-6-9-7-15-9/h1-2,5,9H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWJGGXRZHXKMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)OCC3CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.